5-(2-Methylpropyl)-4-nitrothiolan-3-amine
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Description
5-(2-Methylpropyl)-4-nitrothiolan-3-amine is a useful research compound. Its molecular formula is C8H16N2O2S and its molecular weight is 204.29. The purity is usually 95%.
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Scientific Research Applications
Graphene-based Catalysts for Nitro Compound Reduction
Research has highlighted the importance of nitro compounds reduction, offering a pathway to synthesize amines, which are crucial for drugs, biologically active molecules, pharmaceuticals, dyes, polymers, and more. Graphene-based catalysts have shown to significantly increase the rate of nitro compounds reduction, offering environmental benefits and high catalytic efficiency due to their unique properties compared to traditional catalysts (Nasrollahzadeh et al., 2020).
Nitroreduction of Carcinogenic Nitrothiophenes
The nitroreduction of carcinogenic 5-nitrothiophenes has been explored, highlighting enzyme-catalyzed reactions in rat tissues. These findings are pivotal for understanding the metabolic pathways and potential environmental impact of nitrothiophenes, including their conversion to less harmful amines (Wang et al., 1975).
Reductive Amination and Amine Synthesis
Research has advanced in the field of reductive amination, demonstrating the synthesis of N-methyl- and N-alkylamines using cobalt oxide nanoparticles. This process is crucial for generating key structural motifs found in life-science molecules, showcasing an efficient and cost-effective method for amine synthesis and functionalization (Senthamarai et al., 2018).
Functionalized Silica for Research Applications
The synthesis and characterization of amine-functionalized silica illustrate the utility of these materials in various applications and fundamental investigations. Such research-grade materials can be synthesized in large quantities and have potential uses in catalysis, drug delivery, and other areas (Soto-Cantu et al., 2012).
Properties
IUPAC Name |
5-(2-methylpropyl)-4-nitrothiolan-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O2S/c1-5(2)3-7-8(10(11)12)6(9)4-13-7/h5-8H,3-4,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCVSSXKJIRFPPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1C(C(CS1)N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.